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Compound of Interest

Methyl 6-amino-1H-indazole-7-
Compound Name:
carboxylate

cat. No.: B1315183

An In-depth Technical Guide to Methyl 6-amino-1H-indazole-7-carboxylate

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of novel chemical entities is paramount. This document provides a detailed
overview of Methyl 6-amino-1H-indazole-7-carboxylate, a heterocyclic compound of interest
in medicinal chemistry.

Core Molecular Data

Methyl 6-amino-1H-indazole-7-carboxylate is a substituted indazole derivative. The
fundamental molecular properties of this compound are summarized in the table below,
providing a quick reference for researchers.

Property Value Citations
Molecular Formula CoHoN302 [1112]131[4]
Molecular Weight 191.19 g/mol [1112114]
CAS Number 73907-98-9 [1][5][6]

COC(=0)C1=C(N)C=CC2=C1
C=NN2

Canonical SMILES
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Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of Methyl 6-amino-1H-
indazole-7-carboxylate is not readily available in the public domain, a general approach can
be inferred from synthetic routes for analogous indazole compounds. The synthesis of 6-amino-
indazole derivatives often begins with a corresponding 6-nitroindazole precursor.[7] The nitro
group can be reduced to an amine, followed by other functional group manipulations to yield
the desired product.

A generalized workflow for the synthesis and characterization of such a compound is illustrated
in the diagram below. This process ensures the identity and purity of the final product, which is
critical for its use in research and development.
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A generalized workflow for chemical synthesis and characterization.
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Biological Activity and Potential Applications

Indazole derivatives are recognized for their wide range of biological activities, with many

compounds containing this scaffold demonstrating anticancer properties.[8][9] Research into 6
aminoindazole derivatives, in particular, has shown promising results in identifying novel
anticancer agents. While the specific biological activity and mechanism of action for Methyl 6-
amino-1H-indazole-7-carboxylate have not been extensively reported, its structural similarity
to other biologically active indazoles suggests it may be a valuable candidate for further
investigation in drug discovery programs. The amino and carboxylate functional groups offer
potential sites for further chemical modification to explore structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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